Cas no 178405-44-2 (1,2-Propanediol, 1-(4-hydroxyphenyl)-, (1R,2R)-)

• Product Name: 1,2-Propanediol, 1-(4-hydroxyphenyl)-, (1R,2R)-
• CAS No: 178405-44-2
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 1366286
• Update Time: 2024-08-16

1,2-Propanediol, 1-(4-hydroxyphenyl)-, (1R,2R)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 1-(4-hydroxyphenyl)-, (1R,2R)-

• Inchi： 1S/C9H12O3/c1-6(10)9(12)7-2-4-8(11)5-3-7/h2-6,9-12H,1H3
• InChI Key： PIYCCGIPUXJHIW-UHFFFAOYSA-N
• SMILES： CC(C(C1C=CC(O)=CC=1)O)O

Computed Properties

• Exact Mass: 168.07866

Experimental Properties

• Density: 1.261±0.06 g/cm3(Predicted)
• Boiling Point: 367.5±27.0 °C(Predicted)
• PSA: 60.69
• pka: 9.99±0.26(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes